Cas no 1528757-89-2 (2-Bromo-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-Bromo-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1528757-89-2
• MF: C₁₂H₈BrN₃O₂S
• MW: 338.17982006073
• CID: 4823569
• Update Time: 2023-08-18

2-Bromo-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(phenylsulfonyl)-5H-pyrrolo[2,3-b]pyrazine
• 5-(benzenesulfonyl)-2-bromopyrrolo[2,3-b]pyrazine

• Inchi： 1S/C12H8BrN3O2S/c13-11-8-14-12-10(15-11)6-7-16(12)19(17,18)9-4-2-1-3-5-9/h1-8H
• InChI Key： BGVGPTSCMPBTNG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C=CN2S(C2C=CC=CC=2)(=O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 2.5
• Topological Polar Surface Area: 73.2